(Z)-2-((2-(4-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetic acid

• IUPAC Name: 2-[[(2Z)-2-[(4-fluorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetic acid
• InChI: InChI=1S/C17H11FO5/c18-11-3-1-10(2-4-11)7-15-17(21)13-6-5-12(8-14(13)23-15)22-9-16(19)20/h1-8H,9H2,(H,19,20)/b15-7-
• InChI Key: YBYYYJPIBAFPQA-CHHVJCJISA-N
• Canonical SMILES: C1=CC(=CC=C1C=C2C(=O)C3=C(O2)C=C(C=C3)OCC(=O)O)F
• Isomeric SMILES: C1=CC(=CC=C1/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC(=O)O)F
• Molecular Formula: C17H11FO5
• Molecular Weight: 314.26 g/mol
• CAS No.: 885952-29-4

Description

(Z)-2-((2-(4-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetic acid, also known as FOA, is a novel compound that has attracted significant attention from the scientific community due to its potential applications in various fields. FOA is a synthetic compound that belongs to the family of benzofuran derivatives, and it possesses unique chemical properties that make it an attractive candidate for scientific research.

Scientific Research Applications

Synthesis and Biological Activities

Compounds structurally related to “(Z)-2-((2-(4-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetic acid” have been synthesized and evaluated for their potential biological activities. For instance, Khalifa and Abdelbaky (2008) synthesized imidazolyl acetic acid derivatives showing significant anti-inflammatory and analgesic activities in animal models (Khalifa & Abdelbaky, 2008). Such studies indicate the therapeutic potential of these compounds, suggesting further investigation into their mechanisms of action and potential applications in medicine.

Structural Analysis and Characterization

The structural characterization and analysis of compounds is essential for understanding their properties and potential applications. Miyamae et al. (1994) conducted an X-ray powder diffraction study on the polymorphs of a novel uricosuric agent, highlighting the importance of structural forms in pharmaceutical development (Miyamae et al., 1994). Such analyses are crucial for optimizing the efficacy and stability of pharmaceutical compounds.

Potential as Drug Carriers

The development of drug carriers is another significant application of these compounds. Bag et al. (2016) described a robust, water-stable microporous MOF with an outstanding loading capacity for 5-fluorouracil, showcasing its potential as a drug carrier with minimal cytotoxicity effects (Bag et al., 2016). This research opens avenues for the use of such compounds in targeted drug delivery systems, improving the therapeutic index of drugs.